Cas no 34583-88-5 (2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride)

• Product Name: 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride
• CAS No: 34583-88-5
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• CID: 6642044
• PubChem ID: 162342483
• Update Time: 2026-03-12

2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AT30024
• 2,3,4,5-TETRAHYDRO-1H-BENZO[D]AZEPIN-7-AMINE 2HCL
• 34583-88-5
• 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride

• Inchi： 1S/C10H14N2.2ClH/c11-10-2-1-8-3-5-12-6-4-9(8)7-10;;/h1-2,7,12H,3-6,11H2;2*1H
• InChI Key： NWTKHHMBIXJIGN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2C=CC(=CC=2CC1)N

Computed Properties

• Exact Mass: 234.0690539g/mol
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride

Comprehensive Overview of 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride (CAS No. 34583-88-5)

2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride (CAS No. 34583-88-5) is a chemically significant compound with a broad range of applications in pharmaceutical research and development. This compound, often referred to as a benzazepine derivative, has garnered attention due to its unique structural properties and potential therapeutic benefits. Researchers and industry professionals frequently search for terms like "benzazepine amine derivatives", "CAS 34583-88-5 applications", and "dihydrochloride salt synthesis", reflecting the growing interest in this molecule.

The molecular structure of 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride features a tetrahydrobenzazepine core, which is a key motif in many bioactive compounds. This structural characteristic makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent trends in pharmaceutical research highlight the demand for novel amine-containing compounds, and this molecule fits seamlessly into such explorations. Searches for "benzazepine CNS drugs" and "amine derivatives in neurology" underscore its relevance in modern medicine.

One of the most discussed topics in the context of CAS No. 34583-88-5 is its potential role in addressing neurodegenerative disorders. With the rise in global interest in conditions like Alzheimer's and Parkinson's disease, researchers are actively investigating compounds like 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride for their neuroprotective properties. Keywords such as "neurodegenerative drug candidates" and "benzazepine-based therapies" are frequently associated with this compound, aligning with current healthcare priorities.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound offers advantages in terms of stability and solubility, making it a preferred choice for formulation studies. Queries like "dihydrochloride salt benefits" and "amine salt synthesis techniques" often lead to discussions about this molecule. Its compatibility with various pharmaceutical excipients further enhances its utility in drug development pipelines.

In addition to its pharmaceutical potential, 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride is also studied for its chemical reactivity and derivatization possibilities. The presence of the primary amine group allows for diverse modifications, enabling the creation of libraries of analogs for high-throughput screening. This aspect is particularly appealing to researchers looking for "structure-activity relationship (SAR) studies" or "lead compound optimization" strategies.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its handling and disposal are subject to standard laboratory safety protocols. Searches related to "green chemistry approaches for amine synthesis" and "sustainable pharmaceutical intermediates" often intersect with discussions about this molecule, reflecting the industry's shift toward eco-friendly practices.

The commercial availability of 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride (CAS No. 34583-88-5) has made it accessible to a wider range of researchers, further driving its popularity. Suppliers and distributors frequently list it under categories like "pharmaceutical intermediates" and "research chemicals", catering to the needs of academic and industrial laboratories alike. The compound's analytical standards and purity specifications are also critical points of interest for quality-conscious buyers.

Looking ahead, the future of 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ylamine dihydrochloride appears promising, with ongoing research exploring its applications beyond traditional medicine. Emerging fields like precision medicine and personalized therapeutics may benefit from its versatile chemistry. As the scientific community continues to uncover its full potential, this compound is likely to remain a subject of intense study and innovation.